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Compound of Interest

Compound Name: Trichloroepoxyethane

Cat. No.: B106621 Get Quote

Essential Safety and Handling Protocols for
Trichloroethylene
Disclaimer: The term "Trichloroepoxyethane" does not correspond to a standard chemical

name. This guide provides information for Trichloroethylene (TCE), a chemical with a similar

name that is widely used in laboratory and industrial settings. It is critical to verify the exact

chemical identity using the Safety Data Sheet (SDS) before undertaking any handling

procedures.

This document outlines the essential personal protective equipment (PPE), operational plans,

and disposal procedures for the safe handling of Trichloroethylene in a laboratory environment.

TCE is a colorless, volatile liquid with a sweet odor, primarily used as a solvent for degreasing

metal parts and in the manufacturing of other chemicals.[1][2] It is a known carcinogen and

poses significant health risks through all routes of exposure, including inhalation, ingestion, and

skin contact.[3][4]

Health Hazards and Exposure Limits
TCE is classified as a Group 1 carcinogen by the International Agency for Research on Cancer

(IARC), known to cause kidney cancer and potentially associated with liver cancer and non-

Hodgkin lymphoma.[3][5] Acute exposure can affect the central nervous system, causing

symptoms like headaches, dizziness, and confusion.[4][6] High-level exposure can lead to
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respiratory depression, cardiac arrhythmia, and even death.[6] Chronic exposure may damage

the liver, kidneys, and nervous system.[1][7]

For the safety of all personnel, exposure to Trichloroethylene must be kept below established

occupational exposure limits.

Regulatory Body Exposure Limit Type Limit

OSHA (Occupational Safety

and Health Administration)

Permissible Exposure Limit

(PEL) - 8-hr TWA¹
100 ppm[7][8][9]

Acceptable Ceiling

Concentration
200 ppm[7][8][9]

Acceptable Maximum Peak
300 ppm (max 5 min in any 2

hrs)[7][8][9]

NIOSH (National Institute for

Occupational Safety and

Health)

Recommended Exposure Limit

(REL) - 10-hr TWA¹
25 ppm[8][10]

Immediately Dangerous to Life

or Health (IDLH)
1,000 ppm[8]

ACGIH (American Conference

of Governmental Industrial

Hygienists)

Threshold Limit Value (TLV) -

8-hr TWA¹
10 ppm[7][8]

Short-Term Exposure Limit

(STEL) - 15 min
25 ppm[7][8]

¹TWA (Time-Weighted

Average)

Operational Plan: Safe Handling and Use
All work with TCE must be conducted by trained personnel in a designated area, adhering to

strict safety protocols to minimize exposure.

Engineering and Administrative Controls
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Ventilation: Always handle Trichloroethylene in a properly functioning chemical fume hood.

Where possible, use enclosed systems for processes involving TCE.[7][10]

Designated Area: Post hazard warning signs in the work area where TCE is handled and

stored.[10]

Substitution: Whenever possible, substitute TCE with a less toxic alternative.[7][11][12]

Training: All personnel must be trained on the hazards of TCE, proper handling procedures,

emergency protocols, and the correct use of PPE before working with the substance.[7][13]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to prevent contact and inhalation.
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Protection Type Required PPE Material/Specification

Respiratory Protection NIOSH-approved respirator

At concentrations above the

REL, a full-facepiece,

pressure-demand, self-

contained breathing apparatus

(SCBA) or supplied-air

respirator is required.[5][14]

For lower concentrations,

consult the chemical's SDS

and relevant NIOSH

guidelines.

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical safety goggles are

mandatory.[5] A face shield

should be worn with goggles

when there is a risk of

splashing.[5]

Skin and Body Protection Chemical-Resistant Gloves

Viton®, Silver Shield®, or

multi-layer laminates

(PE/EVAL/PE) are

recommended.[5] Butyl rubber,

natural rubber, and PVC are

not recommended.[5]

Lab Coat/Apron/Coveralls

Wear chemical-protective

clothing such as aprons or

coveralls.[5]

Closed-toe Shoes
Always wear fully enclosed,

chemical-resistant footwear.

Experimental Workflow for Safe Handling
The following diagram outlines the standard procedure for working with Trichloroethylene.
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1. Preparation

2. Don PPE

Review SDS

3. Verify Fume Hood
 & Prepare Workspace

4. Handle TCE

Dispense smallest
 amount necessary

5. Clean Workspace

6. Dispose of Waste

7. Doff PPE

Store waste in
 sealed container

8. Wash Hands
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Spill Occurs

1. Evacuate & Alert

2. Assess Spill

Minor Spill
(Trained Personnel Only)

Small, Contained

Major Spill

Large, Uncontained,
 or Unknown

3a. Don appropriate PPE 3b. Contact Emergency
 Responders / EHS

4a. Contain & Absorb

Use absorbent pads
 or cement powder

5a. Collect Waste

6a. Decontaminate Area

Place in sealed
 hazardous waste container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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